Cas no 141987-67-9 (3,5-Pyridinedicarbonitrile, 2-amino-6-(phenylthio)-)

• Product Name: 3,5-Pyridinedicarbonitrile, 2-amino-6-(phenylthio)-
• CAS No: 141987-67-9
• MF: C₁₃H₈N₄S
• MW: 252.29442024231
• CID: 1313842
• Update Time: 2024-08-19

3,5-Pyridinedicarbonitrile, 2-amino-6-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarbonitrile, 2-amino-6-(phenylthio)-

• Inchi： 1S/C13H8N4S/c14-7-9-6-10(8-15)13(17-12(9)16)18-11-4-2-1-3-5-11/h1-6H,(H2,16,17)
• InChI Key： ABNQPWCYENJWBT-UHFFFAOYSA-N
• SMILES： C1(N)=NC(SC2=CC=CC=C2)=C(C#N)C=C1C#N

Computed Properties

• Exact Mass: 252.04714

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Melting Point: 202-204 °C
• Boiling Point: 473.0±45.0 °C(Predicted)
• PSA: 86.49
• pka: -2.68±0.50(Predicted)